N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide

• IUPAC Name: (E)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C24H21N3O3S/c1-29-19-12-13-20(30-2)23-22(19)26-24(31-23)27(16-18-10-6-7-15-25-18)21(28)14-11-17-8-4-3-5-9-17/h3-15H,16H2,1-2H3/b14-11+
• InChI Key: HJSQYGFEXRNXPJ-SDNWHVSQSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=N3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=N3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide, also known as DM-PYC, is a synthetic compound that has gained significant attention in the field of scientific research. DM-PYC is a cinnamamide derivative that exhibits potent anticancer properties, making it a promising candidate for the development of novel cancer therapies.

Scientific Research Applications

Organometallic Chemistry

• Copper(I) Imidazol-2-ylidene Complexes : This compound has been used in the structural characterization of copper(I) imidazol-2-ylidene complexes. These complexes exhibit different crystallization behaviors, such as forming dimers or polymers, which are significant in organometallic chemistry (Tulloch et al., 2001).

Electrochemistry and Photophysics

• Fluorophores and Electrochromism : The compound is related to thiazolothiazole fluorophores, which show strong blue fluorescence and reversible electrochromism. This indicates potential applications in optoelectronics and photochemical applications (Woodward et al., 2017).

Biological Activities

• Antimicrobial Activity : A related compound, amido linked pyrrolyl and pyrazolyl-oxazoles, thiazoles, and imidazoles, showed antimicrobial properties, indicating the biological significance of such compounds in fighting bacterial and fungal infections (Padmavathi et al., 2011).

• Antioxidant Properties : Novel heterocyclic compounds containing pyrazole, thiazole, and pyridine moieties, which are structurally similar to the compound , have been synthesized and evaluated for their antioxidant potential, indicating the possibility of similar properties for N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cinnamamide (Kaddouri et al., 2020).

• Antihyperglycemic Activity : Derivatives of thiazolidinedione, structurally related to the compound, have shown promising antihyperglycemic activity, which suggests potential medical applications for diabetes treatment (Kumar et al., 2011).